BENGHE Methodological & Application

Check Availability & Pricing

Application Notes & Protocols: UV
Spectrophotometric Analysis of Anagliptin
Hydrochloride in Solution

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Anagliptin hydrochloride

Cat. No.: B12404211

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anagliptin is a dipeptidyl peptidase-4 (DPP-4) inhibitor used for the treatment of type 2
diabetes.[1][2][3] A simple, rapid, and cost-effective UV spectrophotometric method can be
employed for the quantitative analysis of Anagliptin hydrochloride in bulk and pharmaceutical
dosage forms. This document provides detailed application notes and protocols for this
analytical method, validated according to the International Conference on Harmonisation (ICH)
guidelines.[1][2][3][4]

Principle

The method is based on the measurement of the absorbance of Anagliptin hydrochloride in a
suitable solvent at its wavelength of maximum absorbance (Amax). The concentration of the
drug is directly proportional to its absorbance, following the Beer-Lambert law. Several
spectrophotometric methods have been developed for the estimation of Anagliptin, including
zero-order, first-order, and second-order derivative techniques, as well as the area under the
curve (AUC) method.[1][2] This protocol will focus on the straightforward zero-order UV
spectrophotometric method.

Quantitative Data Summary
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The following tables summarize the key quantitative data for the UV spectrophotometric

analysis of Anagliptin hydrochloride.

Parameter Value Reference
Wavelength of Maximum

Absorbance (Amax) 240nm L

Solvent Distilled Water [4]
Validation Parameter Result Reference
Linearity Range 2-15 pg/mL [1114]
Correlation Coefficient (r?) >0.999 [1][4]
Accuracy (% Recovery) 98.18 - 99.98% [4]
Precision (% RSD) <2% [4]

Limit of Detection (LOD) 0.5439 pg/mL [4]

Limit of Quantification (LOQ) 1.648 pug/mL

[4]

Experimental Protocols
Materials and Equipment

e Apparatus:

o UV-Visible Spectrophotometer (Double Beam)

o

1 cm matched quartz cuvettes

o

Analytical balance

[¢]

Volumetric flasks (10 mL, 100 mL)

[¢]

Pipettes

Sonicator

o
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e Chemicals:
o Anagliptin hydrochloride pure drug (working standard)
o Distilled water (analytical grade)

o Anagliptin hydrochloride tablets (sample)

Preparation of Solutions

2.1. Preparation of Standard Stock Solution (100 pg/mL)

Accurately weigh 10 mg of Anagliptin hydrochloride working standard.

Transfer it into a 100 mL volumetric flask.

Add about 70 mL of distilled water and sonicate for 10 minutes to dissolve the drug
completely.

Make up the volume to 100 mL with distilled water.
2.2. Preparation of Working Standard Solutions

o From the standard stock solution, pipette out appropriate aliquots into a series of 10 mL
volumetric flasks.

» Dilute with distilled water to obtain final concentrations in the linearity range (e.g., 2, 4, 6, 8,
10, 12, 14 pg/mL).

2.3. Preparation of Sample Solution (from Tablets)

Weigh and finely powder 20 Anagliptin hydrochloride tablets.

Accurately weigh a quantity of the powder equivalent to 10 mg of Anagliptin hydrochloride.

Transfer it to a 100 mL volumetric flask.

Add about 70 mL of distilled water and sonicate for 15 minutes to ensure complete
dissolution of the drug.
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o Make up the volume to 100 mL with distilled water and mix well.
« Filter the solution through a suitable filter paper (e.g., Whatman filter paper No. 41).

o From the filtered solution, pipette out a suitable aliquot and dilute with distilled water to
obtain a final concentration within the linearity range.

Spectrophotometric Analysis

e Set the UV-Visible spectrophotometer to scan in the range of 200-400 nm.
o Use distilled water as the blank.

e Scan the prepared working standard solutions to determine the wavelength of maximum
absorbance (Amax). The reported Amax for Anagliptin in distilled water is around 246 nm.[4]

e Set the instrument to measure the absorbance at the determined Amax.

» Measure the absorbance of all the working standard solutions and the sample solution.

Calibration Curve and Quantification

» Plot a calibration curve of absorbance versus concentration for the working standard
solutions.

» Perform a linear regression analysis to obtain the equation of the line (y = mx + c¢) and the
correlation coefficient (r?).

» Determine the concentration of Anagliptin hydrochloride in the sample solution using the
calibration curve or the regression equation.

o Calculate the amount of Anagliptin hydrochloride in the tablet formulation.

Visualizations
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Preparation of Solutions

Standard Stock Solution (100 pg/mL)
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Working Standard Solutions (2-14 pg/mL) Sample Solution (from Tablets)

Spectrophotometric Analysis

Scan for Amax (200-400 nm)

l

Measure Absorbance at Amax

Data Analysis & Quantification

Plot Calibration Curve

l

Quantify Anagliptin in Sample
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Caption: Experimental workflow for UV spectrophotometric analysis.
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Caption: Relationship between concentration, absorbance, and quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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